Cobalt;gold

• CAS No.: 918539-18-1
• Molecular Formula: AuCo2
• Molecular Weight: 314.83296 g/mol
• IUPAC Name: cobalt;gold
• InChI: InChI=1S/Au.2Co
• InChI Key: BUVUZDCXWZMOSN-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Au]

Description

Cobalt (Co) is a transition metal with atomic number 27, known for its high melting point (1,495°C), ferromagnetic properties, and role in alloys like cobalt-chromium (CoCr) and cobalt-based superalloys. It is critical in lithium-ion batteries, catalysts, and biomedical implants due to its durability and resistance to corrosion .

Gold (Au), atomic number 79, is a noble metal with a melting point of 1,064°C. It exhibits exceptional electrical conductivity, corrosion resistance, and biocompatibility, making it valuable in electronics, jewelry, and nanotechnology. Gold nanoparticles (AuNPs) are widely studied for catalytic, optical, and medical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt-gold compounds can be synthesized through various methods, including chemical vapor deposition, co-precipitation, and hydrothermal synthesis. One common method involves the reduction of cobalt and gold salts in the presence of a reducing agent such as sodium borohydride. The reaction conditions, such as temperature, pH, and concentration of reactants, can be adjusted to control the size and morphology of the resulting nanoparticles.

Industrial Production Methods: In industrial settings, cobalt-gold compounds are often produced using large-scale chemical vapor deposition techniques. This method involves the decomposition of cobalt and gold precursors at high temperatures to form thin films or nanoparticles. The process is highly controlled to ensure uniformity and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Cobalt-gold compounds undergo various chemical reactions, including oxidation, reduction, and substitution. For example, cobalt in the compound can be oxidized to form cobalt oxide, while gold remains in its metallic state due to its resistance to oxidation.

Common Reagents and Conditions: Common reagents used in the reactions of cobalt-gold compounds include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various ligands for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions of cobalt-gold compounds include cobalt oxides, cobalt-gold alloys, and various coordination complexes. These products have diverse applications in catalysis, electronics, and medicine.

Scientific Research Applications

Electroplating Applications

Cobalt-Gold Electrolytes:
Cobalt-gold electrolytes, such as AURUNA® 311, are used in electroplating processes, particularly for stainless steel and nickel-based alloys. These electrolytes provide a strong activation effect, allowing for effective gold plating on materials that are typically difficult to activate. The resulting coatings are characterized by their ductility, low porosity, and corrosion resistance .

Key Features:

• Suitable for both strike gold layers and thick coatings.
• Applicable in rack and barrel operations as well as reel-to-reel plating.
• Compliant with RoHS standards.

Applications:

• Electrical contacts.
• Stainless steel components.
• Springs made from stainless steel.

Nanotechnology

Hybrid Nanoparticles:
Cobalt ferrite decorated with gold nanoparticles demonstrates promising properties for various applications in nanotechnology. These hybrid nanoparticles exhibit high chemical stability and can be synthesized through multiple deposition cycles of gold on cobalt ferrite surfaces. The size and density of the gold clusters can be controlled by adjusting the number of deposition cycles .

Research Findings:

• Gold clusters grow in size with increased deposition cycles (e.g., from 2.12 nm after one cycle to 2.46 nm after ten cycles).
• The optical properties of these nanoparticles are influenced by the presence of gold, shifting absorption peaks due to surface interactions.

Alloy Production

Influence of Cobalt in Gold Alloys:
Cobalt is known to enhance the formability of gold alloys when added in small concentrations (typically less than 1.5% by weight). Research indicates that cobalt acts as a grain refiner in gold-iron-cobalt alloys, improving their mechanical properties and ductility during processing .

Case Study Insights:

• An alloy of Au-24.5% Fe with 0.5% Co showed improved hardness and formability compared to its counterparts without cobalt.
• The microstructure analysis revealed finer structures due to the presence of cobalt, leading to enhanced performance characteristics.

Catalysis

Gold-Supported Cobalt Oxide:
Gold-supported cobalt oxide has been studied for its catalytic properties, particularly in oxidation reactions. The synergy between gold nanoparticles and cobalt oxides enhances catalytic activity significantly .

Photocatalytic Systems:
Recent developments have shown that combining gold nanoparticles with cobalt porphyrin creates highly efficient photocatalytic systems for hydrogen evolution reactions. This system utilizes visible light effectively due to the unique properties imparted by the combination of cobalt and gold .

Summary Table of Applications

Application Area	Description	Key Benefits
Electroplating	Use of cobalt-gold electrolytes for plating on stainless steel and nickel	Ductile, low-porosity coatings
Nanotechnology	Hybrid nanoparticles with controlled gold deposition on cobalt ferrite	Enhanced stability and optical properties
Alloy Production	Cobalt improves formability in gold alloys	Increased hardness and ductility
Catalysis	Gold-supported cobalt oxide for oxidation reactions	Enhanced catalytic activity

Mechanism of Action

The mechanism of action of cobalt-gold compounds depends on their specific application. In catalysis, the compounds provide active sites for chemical reactions, enhancing the reaction rate and selectivity. In biological applications, cobalt-gold nanoparticles can target specific cells or tissues, delivering therapeutic agents directly to the site of action. The molecular targets and pathways involved vary depending on the specific compound and application.

Comparison with Similar Compounds

Structural and Functional Properties of Hybrid Nanoparticles

Cobalt Ferrite/Gold Nanocomposites

Hybrid nanoparticles combining cobalt ferrite (CoFe₂O₄) and gold (Au) exhibit synergistic properties. For example:

• CoFe₂O₄/Au NPs: Synthesized via co-precipitation and reduction methods, these nanoparticles show enhanced magnetic responsiveness (from CoFe₂O₄) and plasmonic activity (from Au). Applications include targeted drug delivery and hyperthermia cancer treatment .
• Au/CoFe₂O₄ Nanocomposites: These structures demonstrate improved catalytic efficiency in oxidation reactions compared to monometallic counterparts. For instance, gold promotes propane oxidation at lower temperatures (T₅₀ = 305°C vs. 320°C for pure CoFe₂O₄) .

Table 1: Key Properties of Cobalt Ferrite/Gold Hybrid Nanoparticles

Property	CoFe₂O₄/Au NPs	Au/CoFe₂O₄ NPs
Magnetic Saturation (emu/g)	65–75	55–60
Catalytic T₅₀ (°C)	N/A	305
Plasmonic Peak (nm)	520–550	530–560

Palladium-Gold-Cobalt Nanoparticles

Pd-Au-Co hollow nanoparticles exhibit unique catalytic profiles. EDX analyses reveal:

• PdAu-99.99 NPs : Higher Au and Pd content at particle edges, with minimal cobalt (1–2 at%). These structures are effective in hydrogenation reactions due to surface reactivity .
• PdAu-98 NPs : Higher Pd/Au ratios (3:1) and cobalt traces (<1 at%) result in lower activity compared to PdAu-99.99 NPs, highlighting the sensitivity of catalytic performance to composition .

Bimetallic Au-Co Catalysts in Propane Oxidation

• AuCoZt Catalyst : Addition of Au to Co/ZrO₂ reduces T₅₀ (ignition temperature) by 15°C (320°C → 305°C) due to Au’s ability to activate oxygen species .
• Monometallic CoZt: Less active (T₅₀ = 320°C), as cobalt alone struggles to stabilize reactive intermediates .

Gold Complexes in Medicine

• Au(I) and Au(III) Complexes: Used in rheumatoid arthritis treatment (e.g., auranofin). These complexes inhibit thioredoxin reductase, disrupting cellular redox balance .
• Cobalt Complexes : Cobalt-60 (⁶⁰Co) is employed in radiotherapy, while Co³⁺ complexes show antimicrobial activity but are less biocompatible than gold .

Environmental Remediation

• Au-Co Nanocomposites: Effective in degrading organic pollutants (e.g., naphthalene) due to Au’s plasmonic enhancement of cobalt’s redox activity .

Biological Activity

Cobalt and gold are two transition metals that have garnered significant attention in the field of biochemistry and pharmacology due to their unique biological activities. This article explores the biological activity of cobalt and gold, particularly focusing on their coordination compounds and nanoalloys, which exhibit various therapeutic potentials.

Cobalt Compounds

Cobalt complexes, especially those in oxidation state +3, have been extensively studied for their antiviral and antibacterial properties. These complexes can interact with biological systems in several ways:

• Antiviral Activity : Cobalt(III) complexes have shown promising results against viruses. For instance, cobalt bis(1,2-carbollides) demonstrated significant inhibition of HIV protease, a critical enzyme for viral maturation. In vitro studies indicated an effective concentration (EC50) of 250 nM for HIV-1 inhibition, suggesting a strong potential for therapeutic applications against HIV .
• Antibacterial Activity : Research indicates that cobalt complexes exhibit broad-spectrum antibacterial properties. The coordination of cobalt with various ligands enhances its lipophilicity, improving its ability to penetrate bacterial membranes. For example, certain cobalt(III) complexes were found to be more effective than their corresponding free ligands in inhibiting bacterial growth .

Table 1: Biological Activities of Cobalt Complexes

Compound Type	Activity Type	Target Pathogen/Condition	EC50 (nM)
Cobalt bis(1,2-carbollide)	Antiviral	HIV-1	250
Cobalt(III) complex	Antibacterial	Various bacteria	N/A

Gold Compounds

Gold nanoparticles (AuNPs) and gold-cobalt nanoalloys have emerged as novel materials with significant biological activity:

• Nanotoxicity : Studies have shown that gold-cobalt nanoalloys can induce alterations in tumor-initiating genes and antioxidant enzyme activities. This suggests a potential for both therapeutic applications and toxicity assessments in cancer treatments .
• Photothermal Therapy : Recent research into gold-cobalt ferrite nanocomposites has demonstrated their effectiveness in photothermal therapy. These composites showed a temperature increase of 8.2 K under laser irradiation, leading to a 22% reduction in cell viability after treatment. This highlights their potential in multimodal cancer therapies combining magnetic and photothermal effects .

Table 2: Biological Activities of Gold-Cobalt Nanoalloys

Compound Type	Activity Type	Mechanism/Effect	Temperature Increase (K)
Gold-Cobalt Nanoalloy	Photothermal Therapy	Cell viability reduction	8.2
Gold-Cobalt Nanoalloy	Nanotoxicity	Genetic alterations	N/A

The mechanisms underlying the biological activities of cobalt and gold compounds are multifaceted:

• Cobalt's Mechanisms : The antiviral activity of cobalt complexes may involve interference with viral entry or replication processes. For example, cobalt's ability to disrupt the interaction between viral glycoproteins and cellular receptors has been hypothesized as a key mechanism .
• Gold's Mechanisms : The enhanced activity observed in gold-supported cobalt oxide is attributed to the oxidation state of cobalt ions during catalytic processes. Specifically, Co(IV) cations are believed to play a crucial role in electrochemical reactions such as the oxygen evolution reaction (OER) .

Case Studies

• Cobalt Complexes Against HIV : A study involving cobalt bis(1,2-carbollides) highlighted its efficacy as an HIV protease inhibitor, providing insights into its structural interactions with the enzyme .
• Gold-Cobalt Ferrite Nanocomposites : Research demonstrated that these composites could effectively reduce cancer cell viability through photothermal effects, indicating their potential for cancer therapy applications .

Q & A

Basic Research Questions

Q. How can researchers design experiments to synthesize and characterize cobalt-gold bimetallic nanoparticles for catalytic applications?

• Methodological Answer : Begin with colloidal synthesis methods, such as co-reduction of cobalt and gold precursors (e.g., CoCl₂ and HAuCl₄) in a controlled reducing environment. Use transmission electron microscopy (TEM) for size distribution analysis and energy-dispersive X-ray spectroscopy (EDS) for elemental mapping to confirm alloy formation. Pair with X-ray absorption spectroscopy (XAS) to probe electronic interactions between cobalt and gold atoms . Validate catalytic activity via CO oxidation kinetics under controlled reactor conditions, ensuring reproducibility by standardizing parameters like temperature, pressure, and gas flow rates .

Q. What are the key considerations for selecting characterization techniques to distinguish cobalt-gold core-shell structures from alloyed configurations?

• Methodological Answer : Prioritize techniques sensitive to atomic arrangement and surface composition. High-resolution TEM (HR-TEM) can resolve lattice fringes to identify core-shell interfaces. Auger electron spectroscopy (AES) or X-ray photoelectron spectroscopy (XPS) can differentiate surface vs. bulk composition. Pair with synchrotron-based extended X-ray absorption fine structure (EXAFS) to quantify bond distances and coordination numbers, distinguishing alloyed phases from layered structures .

Advanced Research Questions

Q. How should researchers resolve contradictions in reported catalytic activity data for cobalt-gold systems (e.g., discrepancies in optimal nanoparticle size or support material effects)?

• Methodological Answer : Conduct a meta-analysis of published datasets, normalizing variables such as particle size, support material (e.g., TiO₂ vs. Al₂O₃), and pretreatment conditions. Use statistical tools (e.g., ANOVA) to isolate confounding factors. For experimental validation, design a comparative study using identical synthesis protocols across supports, with in-situ spectroscopy (e.g., DRIFTS) to monitor active sites during catalysis. Reconcile contradictions by identifying quantum size effects (e.g., two-layer Au clusters on TiO₂ showing peak activity ) or support-mediated electronic interactions .

Q. What methodologies are recommended for probing the electronic synergy between cobalt and gold in electrocatalytic water splitting?

• Methodological Answer : Employ density functional theory (DFT) calculations to model charge transfer at Co-Au interfaces and predict adsorption energies of reaction intermediates (e.g., *OH or *O). Validate computationally with operando XAS to track oxidation states during electrolysis. Use electrochemical impedance spectroscopy (EIS) to correlate charge-transfer resistance with catalytic performance. Cross-reference with in-situ Raman spectroscopy to detect surface-bound intermediates .

Q. How can researchers establish a "gold standard" dataset for benchmarking cobalt-gold nanocomposites in photothermal therapy?

• Methodological Answer : Curate a dataset from peer-reviewed studies, including parameters like laser wavelength, nanoparticle absorption cross-section, and thermal conversion efficiency. Use machine learning (e.g., random forest regression) to identify dominant variables. Validate experimentally by synthesizing a reference nanocomposite (e.g., Co@Au core-shell) and measuring photothermal performance under standardized ISO protocols. Publicly archive data in repositories like Figshare or Dataverse with detailed metadata for reproducibility .

Q. Data Analysis and Validation

Q. What strategies address conflicting interpretations of cobalt leaching in gold-rich catalytic systems under acidic conditions?

• Methodological Answer : Implement a multi-technique approach: (1) Inductively coupled plasma mass spectrometry (ICP-MS) to quantify dissolved cobalt ions post-reaction; (2) Scanning electrochemical microscopy (SECM) to map surface dissolution hotspots; (3) Ab-initio molecular dynamics (AIMD) simulations to model leaching kinetics. Compare results across pH regimes and correlate with catalytic stability tests to distinguish structural degradation from surface passivation .

Q. How should researchers validate the reproducibility of magnetic property measurements in cobalt-guid gold hybrid nanostructures?

• Methodological Answer : Adopt a tiered validation protocol:

• Intra-lab : Repeat measurements using identical SQUID magnetometer settings, ensuring consistent sample alignment and temperature ramps.
• Inter-lab : Share samples with collaborators for cross-validation, providing detailed synthesis and measurement protocols.
• Data transparency : Publish raw hysteresis loops, background subtraction methods, and uncertainty estimates in open-access repositories .

Q. Literature and Dataset Curation

Q. What criteria should guide the selection of "gold standard" literature for systematic reviews on cobalt-gold plasmonic applications?

• Methodological Answer : Prioritize studies with:

• Full experimental protocols (e.g., synthesis details, characterization parameters).
• Open-access datasets or supplementary materials.
• Independent validation (e.g., citations in follow-up studies).
  Use tools like Zotero with tags for methodological rigor and data completeness. Cross-check against domain-specific repositories (e.g., ScholeXplorer for dataset-paper linkages ).